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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500

Note to the Researcher: Extensive literature review indicates that pentachloroethane has
limited to no direct application in modern polymer chemistry. Its primary historical use has been
as a solvent for oils, greases, and certain resins, and as a chemical intermediate.[1][2][3] Due
to its significant toxicity and environmental hazards, its use in laboratory and industrial settings
is highly restricted and often replaced by safer alternatives.[2][4][5]

These application notes, therefore, focus on providing a comprehensive understanding of its
properties, hazards, and the stringent safety protocols required for its handling, which is

essential knowledge for any researcher considering its use or encountering it as a legacy
solvent.

Physical and Chemical Properties

Pentachloroethane is a colorless, non-flammable liquid with a chloroform-like odor.[1][2][6] Its
properties as a dense, non-polar solvent are summarized below.
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Property Value Reference
Molecular Formula C2HClIs [1112]
Molecular Weight 202.3 g/mol [1][6]
Boiling Point 162 °C (324 °F) [2][6]
Melting Point -29 °C (-20 °F) [2][6]
Density 1.68 g/cm3 [2]
Solubility in Water 0.05% (20 °C) [2][6]
Vapor Pressure 3 mmHg (20 °C) [2][6]

Health and Safety Information

Pentachloroethane is classified as a hazardous substance with significant health risks. It is
toxic by inhalation and ingestion and may cause irritation to the skin and eyes.[1] It is also
considered a potential carcinogen.[4]

Hazard Summary:

o Acute Effects: Inhalation can cause dizziness, headache, nausea, and vomiting.[5] Skin
contact may lead to dryness and irritation.[5] Eye contact can cause redness and pain.[5]

» Chronic Effects: Prolonged exposure can lead to liver damage.[4] It is treated as a potential
carcinogen due to its structural similarity to other carcinogenic chloroethanes.[4]

o Environmental Hazards: Pentachloroethane is toxic to aquatic life with long-lasting effects.

[5107]

Experimental Protocols: Safe Handling and Disposal

Given the hazardous nature of pentachloroethane, strict safety protocols must be followed.

Personal Protective Equipment (PPE)
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» Ventilation: All work with pentachloroethane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[4][7][8]

o Eye Protection: Chemical safety goggles and a face shield are mandatory.[5][7]

» Skin Protection: Wear solvent-resistant gloves and a lab coat.[4][7] All protective clothing
should be clean and put on before work.[4]

o Respiratory Protection: If exposure limits are exceeded, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[5][7]

Spill and Waste Disposal Protocol

e Spill Response:

Evacuate the area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

o

Absorb the spill with an inert material (e.g., sand or vermiculite).

[e]

Collect the absorbed material into a sealable, labeled container for hazardous waste.[5]

o

Do not flush spills into the sewer system.[7]
o Waste Disposal:

o Dispose of pentachloroethane waste in a designated, approved hazardous waste
container.[7]

o All waste disposal must follow local, regional, and national hazardous waste regulations.

[7]

Logical Workflow for Solvent Selection in Polymer
Chemistry

The following diagram illustrates a logical workflow for selecting a solvent in a polymer
chemistry research setting, emphasizing the decision points that would likely preclude the use
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of a hazardous substance like pentachloroethane.

Define Polymer & Application Requirements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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